3-[Benzyl(ethyl)amino]-2-methylbenzoic acid

• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol
• IUPAC Name: 3-[benzyl(ethyl)amino]-2-methylbenzoic acid
• InChI: InChI=1S/C17H19NO2/c1-3-18(12-14-8-5-4-6-9-14)16-11-7-10-15(13(16)2)17(19)20/h4-11H,3,12H2,1-2H3,(H,19,20)
• InChI Key: FSNLTZRWRVUABC-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC=CC=C1)C2=CC=CC(=C2C)C(=O)O

Description

3-[Benzyl(ethyl)amino]-2-methylbenzoic acid is a useful research compound. Its molecular formula is C17H19NO2 and its molecular weight is 269.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of ethyl 3-[benzyl(ethyl)amino]-2-methylbenzoate (370 mg, 1.24 mmol) in THF (20 ml) and MeOH (5 ml) was added 2M NaOH (3.11 ml, 6.22 mmol) and the reaction was stirred at 50° C. for 16 h. The reaction was cooled to room temperature and the solvent removed in vacuo after which the aqueous solution was adjusted to pH1 using 1M HCl. The product was extracted into DCM (3×50 ml), washed with brine (20 ml), dried with Na2SO4 concentrated and filtered to afford the title compound as an orange oil (296 mg, 80%) which was used in the next stage without any further purification. LC-MS 91%, m/z=270.0, 1H NMR (500 MHz, Chloroform-d) δ 7.73 (d, J=7.5 Hz, 1H), 7.34-7.30 (m, 4H), 7.23 (dt, J=15.4, 6.9 Hz, 3H), 4.12 (d, J=13.5 Hz, 2H), 3.04-2.94 (m, 2H), 2.69 (s, 3H), 0.99 (t, J=7.0 Hz, 3H).